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Compound of Interest

Compound Name: (R)-TCO-OH

Cat. No.: B3416591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of the (R)-TCO-OH ((R)-trans-cyclooct-4-enol) reagent. A key component in the field of

bioorthogonal chemistry, particularly for its role in the inverse-electron-demand Diels-Alder

(IEDDA) reaction with tetrazines, proper management of this strained alkene is critical for

experimental success and laboratory safety. This guide consolidates available data on its

properties, stability, and handling protocols to ensure its effective and safe use in research and

development.

Chemical and Physical Properties
(R)-TCO-OH is a hydroxyl-functionalized, strained trans-cyclooctene. The inherent ring strain of

the trans-cyclooctene moiety is the driving force for its rapid and specific reactivity with

tetrazine partners. The hydroxyl group provides a versatile handle for further chemical

modifications.
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Property Value Source

Chemical Formula C₈H₁₄O [1]

Molecular Weight 126.20 g/mol [1]

Appearance Colorless to light yellow liquid [2]

CAS Number 85081-69-2 [1]

Solubility

Soluble in DMSO, DMF,

acetonitrile, and other

anhydrous solvents.

[1][3]

Storage Temperature
-20°C, protected from light and

moisture.
[1][3]

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for the (R)-isomer is not widely available, an SDS for

(E)-Cyclooct-4-enol, a synonym for TCO-OH, provides critical safety information.

GHS Hazard Classification:

Eye Damage/Irritation: Category 1. Causes serious eye damage.

Hazard Statements:

H318: Causes serious eye damage.

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Data:
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Specific LD50 or LC50 values for (R)-TCO-OH are not readily available in the public domain.

However, as with any chemical reagent, direct contact should be avoided, and work should be

conducted in a well-ventilated area, preferably a fume hood. The toxicology of strained alkenes

is an area of ongoing research.[2][4][5][6]

Stability and Storage
The stability of (R)-TCO-OH is a critical consideration for its successful application. The primary

degradation pathway is the isomerization of the reactive trans-isomer to the unreactive cis-

isomer.
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Condition Stability Profile Source

Long-term Storage

Store as a solid or in

anhydrous solvent at -20°C,

protected from light. TCO

compounds are not

recommended for long-term

storage due to isomerization.

[3][7]

In Solution (Methanol)

>99% fidelity for both major

and minor diastereomers after

7 days at 25°C.

Aqueous Buffers

Generally stable, but

isomerization can be catalyzed

by certain components.

[8][9]

Presence of Thiols

Isomerization to the cis-isomer

is promoted by thiols. More

strained TCO derivatives are

more susceptible.

[8][10]

Biological Media

Can isomerize in cell culture

media, with a reported half-life

of ≤ 60 minutes in DMEM. This

is often due to the degradation

products of thiamine.

[11]

Serum

A half-life of 5 days has been

reported for a bifunctional TCO

derivative in serum.

[10]

To enhance stability for long-term storage, TCO derivatives can be complexed with silver(I)

nitrate. The active TCO can be liberated from the silver complex by the addition of a salt

solution like NaCl.[12]

Experimental Protocols and Handling
General Handling and Preparation of Solutions
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Handle (R)-TCO-OH in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses or goggles,

a lab coat, and chemical-resistant gloves.

Use only high-quality, anhydrous solvents such as DMSO or DMF to prepare stock solutions.

[13]

To prepare a stock solution, for example, a 10 mM solution, dissolve the appropriate mass of

(R)-TCO-OH in the required volume of anhydrous solvent. Solutions in anhydrous DMSO or

DMF can be stored at -20°C for several weeks.[8][14]

General Protocol for Antibody Conjugation using a TCO-
NHS Ester
This protocol describes the labeling of a primary amine-containing biomolecule, such as an

antibody, with a TCO-NHS ester.
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Preparation Reaction Quenching & Purification

1. Buffer Exchange
(Amine-free buffer, pH 7.5-8.5)

2. Prepare TCO-NHS Ester Solution
(10 mM in anhydrous DMSO/DMF)

3. Add TCO-NHS to Antibody
(10-20 fold molar excess)

4. Incubate
(1 hr at RT or 2 hrs on ice)

5. Quench Reaction
(e.g., 1M Tris-HCl, pH 8.0)

6. Purify Conjugate
(Desalting column/dialysis)

Unreacted (R)-TCO-OH Waste

Quench with excess
Tetrazine derivative

Ensure complete reaction
(e.g., disappearance of tetrazine color)

Dispose as Hazardous
Chemical Waste

(R)-TCO-OH
[4+2] Cycloaddition

Transition State
Tetrazine

Dihydropyridazine Adduct N₂ GasRetro-Diels-Alder

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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